3-acetyl-2,3,4,5-tetrahydro-1H-3-benzazepine

• Molecular Formula: C12H15NO
• Molecular Weight: 189.25 g/mol
• IUPAC Name: 1-(1,2,4,5-tetrahydro-3-benzazepin-3-yl)ethanone
• InChI: InChI=1S/C12H15NO/c1-10(14)13-8-6-11-4-2-3-5-12(11)7-9-13/h2-5H,6-9H2,1H3
• InChI Key: NABUFFLEHQEQPH-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCC2=CC=CC=C2CC1

Description

3-acetyl-2,3,4,5-tetrahydro-1H-3-benzazepine is a useful research compound. Its molecular formula is C12H15NO and its molecular weight is 189.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A solution of acetic anhydride (6.37 g, 0.062 mol) in dichloromethane (50 ml) was added dropwise to a stirred solution of 2,3,4,5-tetrahydro-1H-3-benzazepine (8.35 g, 0.057 mol) and triethylamine (8.7 ml) in dichloromethane (50 ml) at 0° C. under argon. After stirring at room temperature for 18 h, water (80 ml) was added and the organic layer separated. The organic layer was washed with 0.5 M hydrochloric acid (50 ml), saturated sodium bicarbonate solution (50 ml), water (50 ml) and then dried (Na2SO4). Evaporation of the solvent in vacuo gave the title compound (10.24 g, 95%) as a yellow oil which solidified on standing.

Synthesis routes and methods II

Procedure details

To a solution of 2,3,4,5-Tetrahydro-1H-benzo[d]azepine hydrochloride (7.0 g) in DCM (200 ml) Et3N (12.1 ml, 2.5 eq) was added followed by a dropwise addition of acetic anhydride (4 ml). After 2 h the mixture was washed in sequence with 1N HCl, 5% aqueous NaHCO3 and brine, then dried over Na2SO4 and concentrated to afford a white solid (6.9 g, 95% yield).